4-(5-Amino-2-fluorophenyl)-1lambda6-thiomorpholine-1,1-dione
Overview
Description
The compound “5’-Amino-2’-fluoroacetophenone” has a CAS Number of 67500-19-0 and a molecular weight of 153.16 . Another related compound is “5-AMINO-2-FLUOROPHENYLBORONIC ACID” with a CAS Number of 873566-74-6 and a molecular weight of 154.93 .
Synthesis Analysis
For the synthesis of a related compound, “5-Amino-2-fluorophenylacetic acid”, a reaction was carried out with iron and ammonium chloride in tetrahydrofuran, ethanol, and water at 80℃ for 1 hour .
Molecular Structure Analysis
The molecular structure of a related compound, “(5-Amino-2-fluorophenyl) (morpholino)methanone”, has a molecular formula of C11H13FN2O2 and a molecular weight of 224.23 .
Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “(4-amino-2-fluorophenyl)boronic acid”, are as follows: It has a molecular formula of C6H7BFNO2 and a molecular weight of 154.93500 .
Scientific Research Applications
Neuroprotective Agents
Research indicates that derivatives of 5-Amino-2-fluorophenylacetic acid can be used to develop neuroprotective agents. For instance, compounds that activate Pyruvate Kinase Muscle Isozyme 2 (PKM2) have been shown to reduce photoreceptor apoptosis, which is a promising strategy for treating eye diseases that lead to vision loss .
Safety And Hazards
properties
IUPAC Name |
3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2O2S/c11-9-2-1-8(12)7-10(9)13-3-5-16(14,15)6-4-13/h1-2,7H,3-6,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBPIEKPVIDIJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1C2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Amino-2-fluorophenyl)-1lambda6-thiomorpholine-1,1-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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